Cas no 68114-87-4 (Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo-)
68114-87-4 structure
Product Name:Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo-
CAS No:68114-87-4
MF:C19H18Br2O2
MW:438.153024196625
CID:393685
PubChem ID:12437307
Update Time:2025-04-19
Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-1-[4-[3-[4-(2-bromoacetyl)phenyl]propyl]phenyl]ethanone
- 1,1'-[Propane-1,3-diyldi(4,1-phenylene)]bis(2-bromoethan-1-one)
- 68114-87-4
- DTXSID80498244
- Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo-
-
- Inchi: 1S/C19H18Br2O2/c20-12-18(22)16-8-4-14(5-9-16)2-1-3-15-6-10-17(11-7-15)19(23)13-21/h4-11H,1-3,12-13H2
- InChI Key: LQJYQODCBKNGSU-UHFFFAOYSA-N
- SMILES: BrCC(C1C=CC(=CC=1)CCCC1C=CC(C(CBr)=O)=CC=1)=O
Computed Properties
- Exact Mass: 435.96734
- Monoisotopic Mass: 435.96735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 8
- Complexity: 345
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Ethanone, 1,1'-(1,3-propanediyldi-4,1-phenylene)bis[2-bromo- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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C. Achilli,G. F. Guidetti,A. Ciana,D. Capsoni,G. Minetti Biomater. Sci., 2016,4, 1417-1421
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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